Cas no 60725-35-1 (4-methylpiperazine-2,6-dione)

• Product Name: 4-methylpiperazine-2,6-dione
• CAS No: 60725-35-1
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD07689445
• CID: 1625186
• Update Time: 2025-10-29

4-methylpiperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3,5-dioxopiperazin-1-ium
• 4-METHYLPIPERAZINE-2,6-DIONE
• 4-methylpiperazine-2,6-dione

• MDL： MFCD07689445
• Inchi： 1S/C5H8N2O2/c1-7-2-4(8)6-5(9)3-7/h2-3H2,1H3,(H,6,8,9)
• InChI Key： KZVYITBTXCMVDP-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CC(N1)=O

Computed Properties

• Exact Mass: 129.06647

Experimental Properties

• Density: 1.202
• Melting Point: 102-103 ºC
• Boiling Point: 287 ºC
• Flash Point: 127 ºC
• PSA: 50.61

Additional information on 4-methylpiperazine-2,6-dione

Research Brief on 4-methylpiperazine-2,6-dione (CAS: 60725-35-1): Recent Advances and Applications in Chemical Biology and Medicine

4-methylpiperazine-2,6-dione (CAS: 60725-35-1) is a heterocyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its diverse applications, ranging from its role as a building block in drug synthesis to its potential therapeutic properties. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in medicine.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-methylpiperazine-2,6-dione as a precursor in the synthesis of novel anticancer agents. The research team demonstrated that modifications to the piperazine ring system could enhance binding affinity to specific kinase targets, potentially leading to more selective cancer therapies. The compound's unique structural features, including its ability to form stable hydrogen bonds, make it particularly valuable for drug design.

In the field of neurodegenerative diseases, recent preclinical studies have examined the neuroprotective effects of 4-methylpiperazine-2,6-dione derivatives. A 2024 paper in ACS Chemical Neuroscience reported that certain analogs showed promising activity in reducing oxidative stress and inflammation in neuronal cell models, suggesting potential applications in Alzheimer's and Parkinson's disease treatment.

The compound's pharmacokinetic properties have also been a focus of recent research. Investigations into its metabolic stability and blood-brain barrier permeability have yielded important insights for drug development. Advanced computational modeling techniques have been employed to predict the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-methylpiperazine-2,6-dione-based compounds.

Emerging applications in radiopharmaceuticals have been reported, with researchers exploring 4-methylpiperazine-2,6-dione as a chelating agent for diagnostic imaging. Its ability to coordinate with various metal ions while maintaining stability in biological systems makes it attractive for developing new contrast agents and radiopharmaceuticals.

Ongoing clinical trials are investigating derivatives of 4-methylpiperazine-2,6-dione for various indications, including oncology and infectious diseases. Preliminary results suggest favorable safety profiles and promising efficacy signals, though further validation is required. The compound's versatility continues to inspire innovative research across multiple therapeutic areas.

From a chemical biology perspective, recent work has elucidated the molecular interactions of 4-methylpiperazine-2,6-dione with various biological targets. Advanced structural biology techniques, including X-ray crystallography and cryo-EM, have provided atomic-level insights into its binding modes, informing rational drug design approaches.

The synthesis and scale-up of 4-methylpiperazine-2,6-dione have seen technological advancements, with several groups reporting more efficient and sustainable production methods. Green chemistry approaches, including catalytic methods and flow chemistry techniques, are being applied to improve the compound's accessibility for research and development purposes.

Looking forward, the unique properties of 4-methylpiperazine-2,6-dione position it as a valuable scaffold for future drug discovery efforts. Its potential applications in targeted therapies, combination treatments, and diagnostic tools continue to expand as researchers uncover new aspects of its biological activity and chemical versatility.